N,3-bis(4-ethoxyphenyl)acrylamide

• IUPAC Name: (E)-N,3-bis(4-ethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H21NO3/c1-3-22-17-10-5-15(6-11-17)7-14-19(21)20-16-8-12-18(13-9-16)23-4-2/h5-14H,3-4H2,1-2H3,(H,20,21)/b14-7+
• InChI Key: UKWNHDXVKHGEBC-VGOFMYFVSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC(=O)NC2=CC=C(C=C2)OCC
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C(=O)NC2=CC=C(C=C2)OCC
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

N,3-bis(4-ethoxyphenyl)acrylamide, also known as BEAA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BEAA is a white crystalline powder that is soluble in organic solvents and is widely used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of N,3-bis(4-ethoxyphenyl)acrylamide is not well understood, but it is believed to act as a Michael acceptor, reacting with nucleophiles such as thiols and amines. It has also been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
N,3-bis(4-ethoxyphenyl)acrylamide has been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory, antitumor, and antimicrobial activities. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N,3-bis(4-ethoxyphenyl)acrylamide in lab experiments is that it is relatively easy to synthesize and can be obtained in high purity. However, one limitation is that it can be toxic at high concentrations, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research on N,3-bis(4-ethoxyphenyl)acrylamide. One area of interest is its potential use in the development of new drugs for the treatment of various diseases. Another area of interest is its use in the development of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of N,3-bis(4-ethoxyphenyl)acrylamide and its potential applications in various fields.

Synthesis Methods

N,3-bis(4-ethoxyphenyl)acrylamide can be synthesized using a variety of methods, including the Stille coupling reaction and the Suzuki coupling reaction. The Stille coupling reaction involves the reaction of an organotin compound with an aryl halide in the presence of a palladium catalyst. The Suzuki coupling reaction involves the reaction of an arylboronic acid with an aryl halide in the presence of a palladium catalyst.

Scientific Research Applications

N,3-bis(4-ethoxyphenyl)acrylamide has been studied extensively in the field of organic chemistry, where it has been used as a building block for the synthesis of various organic compounds. It has also been studied for its potential applications in the field of materials science, where it has been used to prepare functionalized polymers and nanomaterials.